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Compound of Interest

Compound Name: Cholestenone-13C2

Cat. No.: B12405808 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cholestenone-13C2 is a stable isotope-labeled derivative of Cholestenone, an intermediate

oxidation product of cholesterol.[1][2][3] The incorporation of two Carbon-13 atoms provides a

valuable tool for researchers in metabolic flux analysis and as an internal standard for

quantitative analysis by NMR, GC-MS, or LC-MS.[1] It is critical to understand that Carbon-13

is a stable, non-radioactive isotope. Therefore, the safety and handling precautions for

Cholestenone-13C2 are dictated by its chemical properties, which are identical to those of the

unlabeled Cholestenone. No radiological safety measures are required.

This guide provides a comprehensive overview of the known hazards, exposure controls, and

handling procedures to ensure the safe use of Cholestenone-13C2 in a laboratory setting. The

toxicological properties of this compound have not been thoroughly investigated, and thus, it

should be handled with care, assuming it may be harmful.[4]

Hazard Identification
Cholestenone is classified as potentially hazardous. The primary concerns associated with

handling this compound include:

Irritation: The material may be irritating to the mucous membranes, upper respiratory tract,

eyes, and skin.
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Harmful Exposure: It may be harmful if inhaled, ingested, or absorbed through the skin.

Environmental Hazard: Cholestenone may cause long-lasting harmful effects to aquatic life.

GHS Hazard Classification:

Aquatic Toxicity (Chronic): Category 4, H413: May cause long lasting harmful effects to

aquatic life.

It is crucial to handle this compound in a controlled laboratory environment to minimize

exposure risk.

Data Presentation
The following tables summarize the key quantitative data available for Cholestenone, which

should be considered applicable to Cholestenone-13C2.

Table 1: Physical and Chemical Properties

Property Value

Physical State Powder Solid

Appearance White / Off-white

Molecular Formula C₂₅¹³C₂H₄₄O

Molecular Weight 386.62 g/mol

Melting Point 79 - 82 °C / 174.2 - 179.6 °F

Boiling Point No data available

Solubility Soluble in DMSO (10 mM)

Storage Temperature -20°C (Powder, 2 years)

Table 2: Personal Protective Equipment (PPE) Requirements
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Protection Type Specification Rationale

Eye Protection

Safety glasses with side-

shields or goggles (European

Standard EN 166).

To prevent eye contact from

dust or splashes.

Hand Protection
Compatible chemical-resistant

gloves (e.g., Nitrile rubber).

To prevent skin contact and

absorption.

Body Protection Laboratory coat.
To prevent contamination of

personal clothing.

Respiratory Protection NIOSH-approved respirator.

Required when engineering

controls are insufficient to

control airborne levels,

especially where dust may be

formed.

Experimental Protocols
Adherence to strict protocols is essential for the safe handling of Cholestenone-13C2.

General Handling Protocol
Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible.

Ventilation: Always handle Cholestenone-13C2 in a well-ventilated area. The use of a

chemical fume hood or other local exhaust ventilation is strongly recommended to control

airborne levels.

Avoidance of Contact: Avoid direct contact with the substance. Do not inhale dust, fumes, or

vapors. Prevent contact with skin, eyes, and clothing.

Hygiene: Do not eat, drink, or smoke in the handling area. Wash hands thoroughly after

handling the compound. Contaminated clothing should be removed and washed before

reuse.
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Storage: Keep the container tightly closed when not in use. Store in a cool, dry, and well-

ventilated place as recommended on the product insert.

First-Aid Measures Protocol
In the event of exposure, follow these steps immediately:

In Case of Inhalation:

Move the affected person to fresh air immediately.

If the person is not breathing, administer artificial respiration. If breathing is difficult,

provide oxygen.

Seek immediate medical attention.

In Case of Skin Contact:

Immediately remove any contaminated clothing.

Wash the affected skin area with soap and plenty of water for at least 15 minutes.

If irritation or other symptoms occur, seek medical attention.

In Case of Eye Contact:

Immediately flush the eyes with plenty of water for at least 15 minutes, holding the eyelids

open.

Seek immediate medical attention.

In Case of Ingestion:

Wash out the mouth with water, provided the person is conscious.

Do NOT induce vomiting unless directed by medical personnel.

Never give anything by mouth to an unconscious person.
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Seek immediate medical attention.

Accidental Release (Spill) Protocol
Evacuation and Ventilation: Evacuate non-essential personnel from the spill area. Ensure

adequate ventilation.

Personal Precautions: Wear appropriate personal protective equipment (PPE), including a

respirator, safety goggles, chemical-resistant gloves, and a lab coat. Avoid breathing vapors

or dust.

Containment: Prevent the spill from spreading or entering drains. Take steps to avoid release

into the environment if it is safe to do so.

Cleanup:

For a solid spill, carefully sweep up the material and place it into a suitable, closed

container for disposal. Avoid generating dust.

Collect the spilled material using appropriate tools.

Disposal: Transfer the contained spill to a designated chemical waste container for disposal

in accordance with local, state, and federal regulations.

Decontamination: Clean the spill area thoroughly once the material has been removed.

Visualized Workflows
The following diagrams illustrate key safety and handling workflows.
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First-Aid Protocol for Cholestenone-13C2 Exposure

Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air
Administer Artificial Respiration if Needed

Remove Contaminated Clothing
Wash with Soap & Water for 15 min Flush Eyes with Water for 15 min Rinse Mouth with Water (if conscious)

Do NOT Induce Vomiting

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Emergency first-aid workflow for different exposure routes.
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Accidental Spill Response Workflow

Spill Detected

Evacuate Area & Ensure Ventilation

Wear Full PPE
(Respirator, Gloves, Goggles, Lab Coat)

Contain Spill
Prevent Environmental Release

Sweep Up Solid Material
Avoid Dust Generation

Place in Labeled Chemical Waste Container

Decontaminate Spill Area

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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